2-(4-formylphenoxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-formylphenoxy)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H15NO4/c1-20-15-5-3-2-4-14(15)17-16(19)11-21-13-8-6-12(10-18)7-9-13/h2-10H,11H2,1H3,(H,17,19)
• InChI Key: MXHZKWMHULHFAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C=O
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

“2-(4-formylphenoxy)-N-(2-methoxyphenyl)acetamide” is a chemical compound with the linear formula C10H11NO4. Its molecular weight is 209.203. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

1. Green Synthesis in Dye Production

2-(4-formylphenoxy)-N-(2-methoxyphenyl)acetamide plays a role in the production of azo disperse dyes. A study by Zhang Qun-feng (2008) explored the catalytic hydrogenation for the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate in dye production, using a novel Pd / C catalyst. This method offers a more environmentally friendly alternative to traditional reduction processes in the industry, highlighting the compound's significance in sustainable manufacturing processes (Zhang Qun-feng, 2008).

2. Role in Polymerization

The compound is utilized in the synthesis of polymeric derivatives, as discussed in a study by J. S. Román and A. Gallardo (1992). Their research describes the free radical polymerization of N-(4-methacryloyloxyphenyl), 2-(4-methoxyphenyl) acetamide (OM), a derivative of 4-methoxyphenylacetic acid. This process is significant for the creation of polymers with pharmacological activity, demonstrating the compound's application in the field of polymer chemistry (J. S. Román & A. Gallardo, 1992).

3. Pharmaceutical Synthesis and Assessment

P. Rani et al. (2016) highlighted the synthesis and pharmacological assessment of novel acetamide derivatives, including compounds with a 2-phenoxy-N-(1-phenylethyl)acetamide nucleus. Their study focused on evaluating these compounds for cytotoxicity and anti-inflammatory, analgesic, and antipyretic effects, showcasing the potential of this compound in pharmaceutical research (P. Rani, D. Pal, R. Hegde, & S. R. Hashim, 2016).

4. Antimicrobial and Anti-inflammatory Applications

Another study by M. Yar, A. Siddiqui, and M. A. Ali (2006) investigated the anti-mycobacterial activities of 2-(4-formyl-2-methoxyphenoxy) acetic acid derivatives. Their research involved synthesizing new compounds and evaluating their effectiveness against Mycobacterium tuberculosis, indicating the potential of this compound in antimicrobial applications (M. Yar, A. Siddiqui, & M. A. Ali, 2006).

Safety and Hazards

As for safety and hazards, Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, the buyer assumes responsibility to confirm product identity and/or purity.